Cas no 57356-18-0 (4-(azepan-1-yl)aniline)
4-(azepan-1-yl)aniline structure
Product Name:4-(azepan-1-yl)aniline
CAS No:57356-18-0
MF:C12H18N2
MW:190.284722805023
MDL:MFCD01536453
CID:374463
PubChem ID:93643
Update Time:2025-04-19
4-(azepan-1-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,4-(hexahydro-1H-azepin-1-yl)-
- (4-azepan-1-ylphenyl)amine
- (4-azepan-1-ylphenyl)amine(SALTDATA: 2HCl)
- 4-(1-Azepanyl)aniline
- 4-(hexahydro-1H-azepin-1-yl)aniline
- 4-Azepan-1-ylaniline dihydrochloride
- 4-Azepan-1-yl-phenylamine hydrochloride
- 4-azaperhydroepinylphenylamine
- 4-azepan-1-ylaniline
- 4-azepan-1-ylphenylamine
- 4-azepan-1-yl-phenylamine
- 4-azepanylaniline
- azepanylaniline
- GNF-Pf-5114
- SBB007135
- 4-(azepan-1-yl)aniline
- [4-(Azepan-1-yl)phenyl]amine
- A832148
- 4-(1-azepanyl)aniline;hydrochloride
- AKOS000104777
- BB 0217034
- [4-(azepan-1-yl)phenyl]amine;hydrochloride
- 57356-18-0
- WAY-313011-A
- MLS000068952
- MFCD01536453
- BDBM36849
- 9Y-0830
- RDUONPQXZRHVKQ-UHFFFAOYSA-N
- cid_6603137
- FT-0677201
- SMR000010837
- CS-0246821
- J-513634
- EINECS 260-692-7
- NS00033696
- N-(4'-Aminophenyl)hexamethylenimine
- EN300-34427
- SCHEMBL1986101
- CHEMBL1198356
- DTXSID0069177
- Oprea1_162025
- Benzenamine, 4-(hexahydro-1H-azepin-1-yl)-
- Oprea1_115278
- ALBB-003691
- STK069569
-
- MDL： MFCD01536453
- Inchi： 1S/C12H18N2/c13-11-5-7-12(8-6-11)14-9-3-1-2-4-10-14/h5-8H,1-4,9-10,13H2
- InChI Key： RDUONPQXZRHVKQ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(=CC=2)N)CCCCCC1
Computed Properties
- Exact Mass: 190.14714
- Monoisotopic Mass: 190.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.047
- Boiling Point: 359.6°Cat760mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.573
- PSA: 29.26
4-(azepan-1-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A018380-500mg |
4-Azepan-1-ylaniline dihydrochloride |
57356-18-0 | 500mg |
$ 195.00 | 2022-06-08 | ||
| TRC | A018380-1000mg |
4-Azepan-1-ylaniline dihydrochloride |
57356-18-0 | 1g |
$ 315.00 | 2022-06-08 | ||
| TRC | A018380-2000mg |
4-Azepan-1-ylaniline dihydrochloride |
57356-18-0 | 2g |
$ 505.00 | 2022-06-08 | ||
| Alichem | A019148515-25g |
4-(Azepan-1-yl)aniline hydrochloride |
57356-18-0 | 95% | 25g |
$531.00 | 2023-09-01 | |
| Fluorochem | 038885-250mg |
4-(1-azepanyl)phenyl]amine |
57356-18-0 | 95% | 250mg |
￡50.00 | 2022-03-01 | |
| Fluorochem | 038885-1g |
4-(1-azepanyl)phenyl]amine |
57356-18-0 | 95% | 1g |
￡123.00 | 2022-03-01 | |
| Fluorochem | 038885-5g |
4-(1-azepanyl)phenyl]amine |
57356-18-0 | 95% | 5g |
￡388.00 | 2022-03-01 | |
| Apollo Scientific | OR9910-100mg |
4-(Azepan-1-yl)aniline |
57356-18-0 | 95% | 100mg |
£20.00 | 2024-05-25 | |
| Apollo Scientific | OR9910-500mg |
4-(Azepan-1-yl)aniline |
57356-18-0 | 95% | 500mg |
£68.00 | 2024-05-25 | |
| Apollo Scientific | OR9910-1g |
4-(Azepan-1-yl)aniline |
57356-18-0 | 95% | 1g |
£130.00 | 2024-05-25 |
4-(azepan-1-yl)aniline Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
57356-18-0 (4-(azepan-1-yl)aniline) Related Products
- 69070-41-3(N~1~,N~1~,N~4~,N~4~-Tetraoctylbenzene-1,4-diamine)
- 27522-47-0
- 4734-68-3( )
- 40832-99-3(1-H-Azepine, hexahydro-1-phenyl)
- 65133-65-5(N-Butyl-N-hexylaniline)
- 94196-28-8(1,4-Benzenediamine,N1,N1-dioctyl-)
- 202650-29-1(N~1~,N~1~,N~4~,N~4~-Tetrahexylbenzene-1,4-diamine)
- 4960-25-2(N,N-didodecylaniline)
- 77734-49-7(N-Ethyl-N-hexylaniline)
- 3007-75-8(N,N-Di-n-octylaniline)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
